3-Benzyl-2,4-pentanedione
Cat. No. B075251
CAS No.:
1134-87-8
M. Wt: 190.24 g/mol
InChI Key: WAJQTBOWJRUOOO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05288750
Procedure details
To a solution containing 5.5g of potassium tert-butoxide in 50ml of DMSO was added 6.0 g of 2,4-pentanedione followed by 5.0 g of benzyl chloride. The solution was stirred over night at room temperature. 200ml of 1 molar hydrochloric acid was added and the solution was extracted with dichloromethane. The extract was washed 3 times with water and the solvent was evaporated in vacuo. The residue was distilled. Yield 2.9 g, bp 150°-154° C./15 mm.
Identifiers
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REACTION_CXSMILES
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CC(C)([O-])C.[K+].[CH3:7][C:8](=[O:13])[CH2:9][C:10](=[O:12])[CH3:11].[CH2:14](Cl)[C:15]1[CH:20]=[CH:19][CH:18]=[CH:17][CH:16]=1.Cl>CS(C)=O>[CH2:14]([CH:9]([C:8](=[O:13])[CH3:7])[C:10](=[O:12])[CH3:11])[C:15]1[CH:20]=[CH:19][CH:18]=[CH:17][CH:16]=1 |f:0.1|
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Inputs
Step One
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Name
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Quantity
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5.5 g
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Type
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reactant
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Smiles
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CC(C)([O-])C.[K+]
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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CS(=O)C
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Step Two
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Name
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Quantity
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6 g
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Type
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reactant
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Smiles
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CC(CC(C)=O)=O
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Step Three
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Name
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Quantity
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5 g
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)Cl
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Step Four
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Name
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Quantity
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200 mL
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Type
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reactant
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Smiles
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Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The solution was stirred over night at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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the solution was extracted with dichloromethane
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WASH
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Type
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WASH
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Details
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The extract was washed 3 times with water
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CUSTOM
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Type
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CUSTOM
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Details
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the solvent was evaporated in vacuo
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DISTILLATION
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Type
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DISTILLATION
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Details
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The residue was distilled
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Outcomes
Product
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Name
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Type
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Smiles
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C(C1=CC=CC=C1)C(C(C)=O)C(C)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
